2-(3-Phenylcyclobutyl)acetic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(3-Phenylcyclobutyl)acetic acid is a chemical compound with the CAS Number: 1699479-98-5 . It has a molecular weight of 190.24 and its IUPAC name is 2-(3-phenylcyclobutyl)acetic acid . The compound is stored at a temperature of 4 degrees Celsius and is in powder form .
Molecular Structure Analysis
The InChI code for 2-(3-Phenylcyclobutyl)acetic acid is 1S/C12H14O2/c13-12(14)8-9-6-11(7-9)10-4-2-1-3-5-10/h1-5,9,11H,6-8H2,(H,13,14) . This code provides a specific textual representation of the compound’s molecular structure.Physical And Chemical Properties Analysis
2-(3-Phenylcyclobutyl)acetic acid is a powder . It has a molecular weight of 190.24 and is stored at a temperature of 4 degrees Celsius .Scientific Research Applications
Coordination Chemistry and Medical Applications
- Complexes with Tetraazacycles : A study by Lukeš et al. (2001) compared the complexing properties of cyclen and cyclam derivatives containing acetic acid pendant arms with their methylphosphonic or methylphosphinic acid analogues. This research is significant for medical applications, particularly in the context of complexes with copper and lanthanides used in medicine. The study highlighted how the basicity of amine groups and the macrocyclic effect influence the stability constants of these complexes, with implications for MRI applications due to the coordination properties of lanthanide(III) complexes (Lukeš, I., Kotek, J., Vojtisek, P., & Hermann, P., 2001).
Antimicrobial Evaluation
- Pyrazole Derivatives Synthesis : Sharshira and Hamada (2012) reported on the synthesis of pyrazole derivatives involving reactions with acetic acid, demonstrating moderate antimicrobial activity against various bacteria and fungi. This research exemplifies the application of acetic acid derivatives in developing new antimicrobial agents (Sharshira, E., & Hamada, N. M., 2012).
Chemical Synthesis and Catalysis
- Hydrophenylation of Alkynes : Zeng and Hua (2008) explored the catalytic activity of PdCl2(PPh3)2 in the hydrophenylation of alkynes using sodium tetraphenylborate in an acetic acid aqueous solution. This study showcases the application of acetic acid in facilitating catalytic reactions for the synthesis of phenyl alkenes under mild conditions, contributing to advancements in organic synthesis techniques (Zeng, H., & Hua, R., 2008).
Anticancer Studies
- Metal Complexes with Diclofenac and Phenanthroline : A study by Shah et al. (2019) prepared alkali metal complexes involving diclofenac (a derivative of acetic acid) and phenanthroline, evaluating their structures and anticancer activity. These complexes showed promising antibacterial and anticancer activities, suggesting potential applications in medical treatments (Shah, S. R., Shah, Z., Khan, A., Ahmed, A., Sohani, Hussain, J., Csuk, R., Anwar, M., & Al-Harrasi, A., 2019).
Safety and Hazards
The safety information for 2-(3-Phenylcyclobutyl)acetic acid includes several hazard statements: H302, H315, H319, H335 . These codes correspond to specific hazards associated with the compound. Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, P501 . These codes provide guidance on how to handle the compound safely.
properties
IUPAC Name |
2-(3-phenylcyclobutyl)acetic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14O2/c13-12(14)8-9-6-11(7-9)10-4-2-1-3-5-10/h1-5,9,11H,6-8H2,(H,13,14) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WDIVKTBRLNDZIJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CC1C2=CC=CC=C2)CC(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
190.24 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.